Cas no 946605-40-9 (3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester)

• Product Name: 3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester
• CAS No: 946605-40-9
• MF: C₁₂H₁₇NO₅S
• MW: 287.332082509995
• CID: 2116566
• Update Time: 2023-08-04

3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-(tert-butoxycarbonylamino)-5-(hydroxymethyl)thiophene-2-carboxylate
• BGTYJVNIZNHKDJ-UHFFFAOYSA-N
• 3-tert-butoxycarbonylamino-5-hydroxymethyl-thiophene-2-carboxylic acid methyl ester
• 3-tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester
• 3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester

• Inchi： 1S/C12H17NO5S/c1-12(2,3)18-11(16)13-8-5-7(6-14)19-9(8)10(15)17-4/h5,14H,6H2,1-4H3,(H,13,16)
• InChI Key： BGTYJVNIZNHKDJ-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC(=C1C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 342
• Topological Polar Surface Area: 113